Cas no 61882-29-9 (Piperazine, 2,3-dimethyl-1-(3-phenylpropyl)-, trans-)
61882-29-9 structure
Product Name:Piperazine, 2,3-dimethyl-1-(3-phenylpropyl)-, trans-
CAS No:61882-29-9
MF:C15H24N2
MW:232.364463806152
CID:1631682
PubChem ID:70631641
Update Time:2025-04-21
Piperazine, 2,3-dimethyl-1-(3-phenylpropyl)-, trans- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 2,3-dimethyl-1-(3-phenylpropyl)-, trans-
- (2S,3S)-2,3-dimethyl-1-(3-phenylpropyl)piperazine
- 61882-29-9
- SCHEMBL11669662
- DTXSID70742561
- trans-1-(3-phenylpropyl)-2,3-dimethylpiperazine
- QUQFBZJSWFGCAX-KBPBESRZSA-N
-
- Inchi: 1S/C15H24N2/c1-13-14(2)17(12-10-16-13)11-6-9-15-7-4-3-5-8-15/h3-5,7-8,13-14,16H,6,9-12H2,1-2H3/t13-,14-/m0/s1
- InChI Key: QUQFBZJSWFGCAX-KBPBESRZSA-N
- SMILES: N1(CCCC2C=CC=CC=2)CCN[C@@H](C)[C@@H]1C
Computed Properties
- Exact Mass: 232.19412
- Monoisotopic Mass: 232.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- PSA: 15.27
Piperazine, 2,3-dimethyl-1-(3-phenylpropyl)-, trans- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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